Cas no 854904-16-8 (2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid)

• Product Name: 2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid
• CAS No: 854904-16-8
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD09801815
• CID: 1845879
• PubChem ID: 24727194
• Update Time: 2025-10-29

2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-4-(1-NAPHTHYL)-4-OXOBUTYRIC ACID
• 2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid
• LogP
• 2,2-dimethyl-4-naphthalen-1-yl-4-oxobutanoic acid
• 2,2-Dimethyl-4-(naphthalen-1-yl)-4-oxobutanoic acid
• MFCD09801815
• DTXSID40645494
• 2,2-Dimethyl-4-(1-naphthyl)-4-oxobutyricacid
• 2,2-DIMETHYL-4-(NAPHTHALEN-1-YL)-4-OXOBUTYRIC ACID
• 854904-16-8
• AKOS014633558
• DB-302105

• MDL： MFCD09801815
• Inchi： 1S/C16H16O3/c1-16(2,15(18)19)10-14(17)13-9-5-7-11-6-3-4-8-12(11)13/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key： YCFUPRNLZWUAAJ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC(C1C=CC=C2C=CC=CC=12)=O)=O

Computed Properties

• Exact Mass: 256.109944368g/mol
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid

Professional Introduction to 2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid (CAS No. 854904-16-8)

2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid, identified by the chemical identifier CAS No. 854904-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its intricate molecular structure, exhibits unique chemical properties that make it a valuable candidate for various applications in medicinal chemistry and synthetic biology. The presence of both aromatic and aliphatic moieties in its molecular framework contributes to its versatility, enabling its utility in multiple biochemical pathways and synthetic transformations.

The molecular structure of 2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid consists of a butanoic acid backbone modified with a dimethyl group at the 2-position and a 1-naphthyl substituent at the 4-position. The 4-oxo functional group further enhances its reactivity, making it a potential intermediate in the synthesis of more complex molecules. This structural configuration not only imparts distinct physicochemical properties but also opens up possibilities for its incorporation into drug-like scaffolds, thereby facilitating the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of structurally diverse organic compounds. The compound 2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymatic targets, which could be exploited for the development of drugs targeting inflammatory and metabolic disorders. The aromatic ring system, particularly the 1-naphthyl moiety, is known to interact with biological receptors and enzymes in a manner that could be therapeutically beneficial.

One of the most compelling aspects of 2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid is its synthetic utility. The presence of both reactive sites—the carboxylic acid group and the ketone—allows for diverse chemical modifications. For instance, the carboxylic acid can be esterified or amidated to enhance solubility or to introduce specific pharmacophores. The ketone group can undergo reduction to form secondary alcohols or oxidation to yield esters or carboxylic acids, providing multiple avenues for structural diversification. These synthetic possibilities make it an attractive building block for medicinal chemists seeking to develop novel compounds with tailored biological activities.

The exploration of 2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid in drug discovery has been complemented by computational studies aimed at understanding its interactions with biological targets. Molecular docking simulations have been employed to predict how this compound might bind to specific proteins involved in disease pathways. These simulations have provided insights into potential binding modes and affinity profiles, guiding experimental efforts toward optimizing its pharmacological properties. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing for rapid screening of large libraries of compounds.

Furthermore, the environmental and bioavailability profiles of 2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid have been assessed as part of its overall characterization. Studies have examined its degradation kinetics under various conditions, as well as its potential impact on aquatic ecosystems. These assessments are crucial for evaluating the sustainability and safety of using this compound in pharmaceutical applications. By ensuring that it meets environmental standards, researchers can proceed with confidence in its development without compromising ecological integrity.

The synthesis of 2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid has also been optimized to improve yield and purity. Advanced synthetic methodologies have been applied to streamline production processes while maintaining high chemical integrity. Techniques such as catalytic hydrogenation and selective oxidation have been employed to construct key functional groups efficiently. These advancements in synthetic chemistry not only enhance the accessibility of this compound but also contribute to cost-effective production scales necessary for industrial applications.

In conclusion,2,2-dimethyl-4-(1-naphthyl)-4-oxo-butanoic acid (CAS No. 854904-16-8) represents a promising candidate in pharmaceutical research due to its unique structural features and versatile reactivity. Its potential applications span across multiple therapeutic areas, including anti-inflammatory and metabolic disorders, making it a subject of intense scientific investigation. As research continues to uncover new biological functions and synthetic possibilities,this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.